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Get Quote

Fundamental Properties and Storage

Understanding Engeletin's core physicochemical properties is the first step in ensuring experimental

reproducibility.

Table 1: Core Properties of Engeletin [1] [2]

Property Specification

CAS Number 572-31-6

Molecular Formula C₂₁H₂₂O₁₀

Molecular Weight 434.4 g/mol

Purity Typically >98% or as per Certificate of Analysis [1]

Appearance Solid powder [1]

Table 2: Storage, Stability, and Solubility [1] [2]
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Aspect
Condition /
Solvent

Details / Concentration

Long-Term
Storage

-20°C for 3 years

(powder) [2]

Recommended to preserve activity; glycosidic bonds may

hydrolyze under acidic or enzymatic conditions [1].

In-Solvent
Storage

-80°C for 1 year [2] -

Solubility DMSO 78-83 mg/mL (approx. 179-191 mM) [1] [2]. Sonication is
recommended.

Ethanol, Methanol,

Pyridine

Soluble [2]

Aqueous Solutions Limited solubility [1]

Experimental Preparation Protocols

Here are standard methodologies for preparing Engeletin for in vitro and in vivo studies, based on common

practices in the literature.

Standard In Vitro Stock Solution

This protocol is suitable for cell-based assays [3] [2].

Step 1: Calculate the required amount of Engeletin powder. For a 100 mM stock solution in DMSO,

weigh 43.44 mg of Engeletin for each final mL of solution.
Step 2: Add the powder to a glass vial containing an appropriate volume of anhydrous DMSO.

Step 3: Sonicate the mixture for 10-15 minutes to ensure complete dissolution. Vortex intermittently if
needed.

Step 4: Aliquot the stock solution into sterile Eppendorf tubes to avoid repeated freeze-thaw cycles.
Step 5: Store aliquots at -20°C or -80°C. When needed, thaw and dilute in cell culture medium,

ensuring the final DMSO concentration is non-cytotoxic (typically ≤0.1%).
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Standard In Vivo Formulation

This formulation is commonly used for oral administration in rodent studies [4] [2].

Formulation: 10% DMSO + 40% PEG 300 + 5% Tween 80 + 45% Saline [2].

Preparation Workflow:

Prepare 10% DMSO in Saline

Add 40% PEG300

Mix well until clear

Add 5% Tween-80

Mix well until clear

Add Engeletin powder

Sonicate and/or heat (if necessary)

Final working solution (e.g., 2 mg/mL)
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Click to download full resolution via product page

Key Notes:
Add the solvents in sequence for best results [2].

The solution may require brief sonication or gentle heating to fully dissolve the compound.
Prepare the working solution fresh before use for optimal stability and efficacy [2].

In recent studies, Engeletin has also been successfully administered dissolved in corn oil via
oral gavage [4].

Troubleshooting Common Issues

Here are solutions to problems frequently encountered when working with Engeletin.

Table 3: Troubleshooting Guide

Problem Possible Cause Solution

Poor solubility in
buffer/culture
media

Low aqueous

solubility [1]

Ensure stock is fully dissolved in DMSO first. When

adding to media, add slowly while vortexing to facilitate
mixing.

Precipitation in
working solution

Solution is
supersaturated or

cold.

Warm the solution to 37°C and vortex. Re-sonicate
briefly if needed. Filter through a 0.22 µm filter.

Low Bioavailability
in animal studies

Extensive first-pass

metabolism [1].

Consider alternative administration routes (e.g.,

intraperitoneal injection with an appropriate
formulation). New strategies like nano-formulations are

being explored to enhance bioavailability [5].

Unstable
biological activity

Hydrolysis of

glycosidic bonds;
oxidation [1] [6].

Adhere strictly to storage conditions. Use freshly

prepared solutions. For long-term studies, consider
structural analogs like Acetyl Oxygen Benzoate

Engeletin Ester (AOBEE) designed for improved
stability [6].

Advanced Technical Notes
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Cytotoxicity Considerations: While Engeletin generally shows low cytotoxicity (e.g., no significant

cytotoxicity in nucleus pulposus cells up to 160 µM [3]), a CCK-8 assay is recommended to determine
the safe concentration range for your specific cell type.

Mechanism Workflow: The following diagram generalizes the key signaling pathways targeted by
Engeletin, as identified in multiple studies [3] [4] [7].

Inflammatory Stimulus
(e.g., TNF-α, LPS)

Key Signaling Pathways
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 7 Tech Support

https://www.smolecule.com/products/s527158?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9553281/
https://www.smolecule.com/products/s527158?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9553281/
https://www.mdpi.com/2076-3921/14/5/524
https://pmc.ncbi.nlm.nih.gov/articles/PMC10752015/
https://www.smolecule.com/products/s527158?utm_src=pdf-body-img
https://www.smolecule.com/products/s527158?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s527158?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


1. Engeletin - 572-31-6 [vulcanchem.com]

2. | NF-κB | Reductase | TargetMol Engeletin [targetmol.com]

3. Engeletin Alleviates the Inflammation and Apoptosis in ... [pmc.ncbi.nlm.nih.gov]

4. Engeletin Targets Mitochondrial Dysfunction to Attenuate ... [mdpi.com]

5. Theoretical design for covering Engeletin with ... [frontiersin.org]

6. Acetyl oxygen benzoate engeletin ester promotes KLF4 ... [pmc.ncbi.nlm.nih.gov]

7. A Review on the Pharmacological Aspects of Engeletin ... [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [Engeletin stability storage conditions solution]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b527158#engeletin-stability-storage-

conditions-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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